Cas no 2034609-20-4 (1-(3-fluoro-4-methoxybenzenesulfonyl)-4-phenylmethanesulfonylpiperidine)

• Product Name: 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-phenylmethanesulfonylpiperidine
• CAS No: 2034609-20-4
• MF: C₁₉H₂₂FNO₅S₂
• MW: 427.510086536407
• CID: 5941604
• PubChem ID: 119105575
• Update Time: 2025-06-13

1-(3-fluoro-4-methoxybenzenesulfonyl)-4-phenylmethanesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-phenylmethanesulfonylpiperidine
• 2034609-20-4
• AKOS026699395
• 4-(benzylsulfonyl)-1-((3-fluoro-4-methoxyphenyl)sulfonyl)piperidine
• F6561-5659
• 4-benzylsulfonyl-1-(3-fluoro-4-methoxyphenyl)sulfonylpiperidine

• Inchi： 1S/C19H22FNO5S2/c1-26-19-8-7-17(13-18(19)20)28(24,25)21-11-9-16(10-12-21)27(22,23)14-15-5-3-2-4-6-15/h2-8,13,16H,9-12,14H2,1H3
• InChI Key： UMJGVZKXDXUGSR-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(C1CCN(CC1)S(C1C=CC(=C(C=1)F)OC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 427.09234331g/mol
• Monoisotopic Mass: 427.09234331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.5Ų

Additional information on 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-phenylmethanesulfonylpiperidine

Professional Introduction to Compound with CAS No. 2034609-20-4 and Product Name: 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-phenylmethanesulfonylpiperidine

The compound identified by the CAS number 2034609-20-4 and the product name 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-phenylmethanesulfonylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those relevant to neurological and inflammatory disorders. The structural features of this molecule, including its aromatic sulfonyl groups and piperidine core, contribute to its unique pharmacological profile, making it a subject of intense interest for researchers and drug developers.

In recent years, there has been a growing emphasis on the development of novel therapeutic agents that target specific biological mechanisms with high selectivity and efficacy. The compound in question, with its 3-fluoro-4-methoxybenzenesulfonyl moiety, is designed to interact with biological targets in a manner that distinguishes it from existing therapeutic options. This fluorine-substituted aromatic ring is known to enhance metabolic stability and binding affinity, which are critical factors in the design of successful pharmaceuticals.

The 4-phenylmethanesulfonylpiperidine portion of the molecule introduces a bulky sulfonyl group that can influence both the solubility and binding properties of the compound. Piperidine derivatives are well-documented for their role in central nervous system (CNS) drug development due to their ability to cross the blood-brain barrier effectively. The combination of these structural elements suggests that this compound may have applications in treating conditions such as pain management, neurodegenerative diseases, and autoimmune disorders.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of a fluorine atom at the 3-position of the benzene ring in this molecule is particularly noteworthy, as it has been shown to improve pharmacokinetic properties such as bioavailability and half-life. Additionally, the methoxy group at the 4-position further modulates the electronic properties of the aromatic ring, enhancing its interaction with biological targets.

One of the most exciting aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. Inflammatory processes are central to a wide range of diseases, including rheumatoid arthritis, Crohn's disease, and even certain types of cancer. By targeting specific enzymes such as cyclooxygenases (COX) or lipoxygenases (LOX), this compound may offer a new approach to modulating inflammation without the side effects associated with traditional anti-inflammatory drugs.

The sulfonyl groups present in both the 3-fluoro-4-methoxybenzenesulfonyl and 4-phenylmethanesulfonylpiperidine moieties are known for their ability to form strong hydrogen bonds with biological targets. This property is particularly valuable in drug design, as it allows for high-affinity binding without causing off-target effects. The piperidine ring itself is a common scaffold in CNS drugs due to its ability to stabilize positively charged species and enhance penetration through the blood-brain barrier.

Current research is focused on synthesizing analogs of this compound to optimize its pharmacological properties further. By modifying substituents such as the phenyl group or adjusting the position of fluorine atoms, researchers aim to enhance potency, selectivity, and reduce potential toxicity. Computational modeling and high-throughput screening techniques are being employed to identify promising derivatives that can be tested in preclinical studies.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its structural features make it an attractive candidate for use in diagnostic imaging agents or as a tool compound for studying enzyme mechanisms. The ability to label biological targets with fluorescent sulfonyl groups could provide valuable insights into disease pathways and help develop more targeted therapies.

In conclusion, the compound with CAS No. 2034609-20-4 and product name 1-(3-fluoro-4-methoxybenzenesulfonyl)-4-phenylmethanesulfonylpiperidine represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological properties make it a valuable asset in ongoing research efforts aimed at developing novel therapeutics for neurological and inflammatory disorders. As research continues to uncover new applications for this compound, it is likely that it will play an important role in shaping future treatments for a variety of diseases.